Hematoporphyrin dihydrochloride
Hematoporphyrin dihydrochloride
Brand Name:
Vulcanchem
CAS No.:
17696-69-4
VCID:
VC0191386
InChI:
InChI=1S/C34H38N4O6.2ClH/c1-15-21(7-9-31(41)42)27-14-28-22(8-10-32(43)44)16(2)24(36-28)12-29-34(20(6)40)18(4)26(38-29)13-30-33(19(5)39)17(3)25(37-30)11-23(15)35-27;;/h11-14,19-20,37-40H,7-10H2,1-6H3,(H,41,42)(H,43,44);2*1H
SMILES:
CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C(C)O)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C(C)O.Cl.Cl
Molecular Formula:
C34H38N4O6·2HCl
Molecular Weight:
671.6 g/mol
Hematoporphyrin dihydrochloride
CAS No.: 17696-69-4
Natural Products
VCID: VC0191386
Molecular Formula: C34H38N4O6·2HCl
Molecular Weight: 671.6 g/mol
| CAS No. | 17696-69-4 |
|---|---|
| Product Name | Hematoporphyrin dihydrochloride |
| Molecular Formula | C34H38N4O6·2HCl |
| Molecular Weight | 671.6 g/mol |
| IUPAC Name | 3-[18-(2-carboxyethyl)-8,13-bis(1-hydroxyethyl)-3,7,12,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoic acid;dihydrochloride |
| Standard InChI | InChI=1S/C34H38N4O6.2ClH/c1-15-21(7-9-31(41)42)27-14-28-22(8-10-32(43)44)16(2)24(36-28)12-29-34(20(6)40)18(4)26(38-29)13-30-33(19(5)39)17(3)25(37-30)11-23(15)35-27;;/h11-14,19-20,37-40H,7-10H2,1-6H3,(H,41,42)(H,43,44);2*1H |
| Standard InChIKey | WZQQOXSHARXAID-UHFFFAOYSA-N |
| SMILES | CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C(C)O)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C(C)O.Cl.Cl |
| Canonical SMILES | CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)C(C)O)C)C(=C4CCC(=O)O)C)C(=C3C)CCC(=O)O)C(C)O.Cl.Cl |
| PubChem Compound | 159830 |
| Last Modified | Nov 11 2021 |
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